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Compound of Interest

Compound Name: Flunisolide-d6

Cat. No.: B1159929

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flunisolide-d6 is the deuterated analog of Flunisolide, a synthetic corticosteroid utilized for its
anti-inflammatory properties, particularly in the management of allergic rhinitis and asthma.[1]
[2] As a stable isotope-labeled internal standard, Flunisolide-d6 is a crucial tool in
pharmacokinetic and metabolic studies, enabling precise quantification of Flunisolide in
biological matrices through mass spectrometry-based methods. This technical guide provides a
comprehensive overview of the chemical properties and structure of Flunisolide-d6.

Chemical and Physical Properties

Flunisolide-d6 is characterized as a white to off-white or pale beige solid.[3][4] Its fundamental
chemical and physical properties are summarized in the table below.
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Property Value Source(s)
Molecular Formula C24H25D6FO6 [5]
Molecular Weight 440.53 g/mol

Unlabeled CAS Number 3385-03-3

Appearance White to Off-White Solid

Purity Typically >98% (HPLC)

Isotopic Purity 99% atom D

Melting Point (unlabeled) ~245 °C

Soluble in acetone and DMSO;
B sparingly soluble in chloroform;
Solubility (unlabeled) ] )
slightly soluble in methanol;

practically insoluble in water.

Chemical Structure

Flunisolide-d6 is a fluorinated steroid with a structure based on the pregnane skeleton. The
deuterium labeling is located on the isopropylidene group.

IUPAC Name: (2S,6aR,6bS,7S,8aS,8bS,11aR,12aS,12bS)-2-fluoro-7-hydroxy-8b-(2-
hydroxyacetyl)-6a,8a-dimethyl-10,10-bis(methyl-d3)-1,2,6a,6b,7,8,8a,8b,11a,12,12a,12b-
dodecahydro-4H-naphtho[2',1":4,5]indeno[1,2-d]dioxol-4-one

Synonyms:

e (60,11[3,160)-6-Fluoro-11,21-dihydroxy-16,17-[(1-methylethylidene-d6)bis(oxy)]pregna-1,4-
diene-3,20-dione

e 6a-Fluoro-113,21-dihydroxy-16a,17a-(isopropyl-d6-idenedioxy) pregna-1,4-diene-3,20-dione

¢ Aerobid-d6

Experimental Methodologies
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While specific, detailed experimental protocols for the synthesis and analysis of Flunisolide-d6
are proprietary and not publicly available, a general approach for quality control analysis can
be outlined based on common laboratory practices.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

A standard method for assessing the purity of pharmaceutical compounds like Flunisolide-d6
is reverse-phase HPLC.

Objective: To separate Flunisolide-d6 from any impurities.
General Protocol:

o Standard and Sample Preparation: A standard solution is prepared by dissolving a known
guantity of Flunisolide-d6 reference material in a suitable diluent (e.g., a mixture of
acetonitrile and water). The sample solution is prepared similarly with the test article.

o Chromatographic System: A typical system would consist of a C18 stationary phase column.

o Mobile Phase: A gradient elution using a mixture of an aqueous buffer and an organic solvent
(e.g., acetonitrile or methanol) is commonly employed to achieve optimal separation.

o Detection: A UV detector set at an appropriate wavelength (e.g., 245 nm) is used to monitor
the column effluent.

e Analysis: The purity is determined by comparing the peak area of Flunisolide-d6 to the total
area of all peaks in the chromatogram.

The following diagram illustrates a generalized workflow for HPLC analysis.
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Caption: Generalized workflow for purity analysis of Flunisolide-d6 by HPLC.

Mechanism of Action

As a corticosteroid, the principal mechanism of action of Flunisolide involves the activation of
glucocorticoid receptors, leading to anti-inflammatory effects. Flunisolide-d6, being structurally
and functionally analogous to Flunisolide, is expected to follow the same biological pathways.

The diagram below outlines the generally accepted signaling pathway for glucocorticoids.
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Caption: General signaling pathway of glucocorticoids like Flunisolide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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